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Introduction

lodine pentoxide (120s) is a powerful oxidizing agent that serves as a highly effective reagent
for the detection and quantification of carbon monoxide (CO) in environmental air quality
monitoring. Its application is crucial in various fields, including industrial hygiene, occupational
safety, and environmental science, to assess air quality and ensure compliance with safety
standards.[1] The primary method of detection is based on the quantitative oxidation of carbon
monoxide to carbon dioxide (CO3z), which results in the liberation of elemental iodine (I2).[2] The
amount of iodine produced is directly proportional to the concentration of carbon monoxide in
the air sample, allowing for both qualitative and quantitative analysis.

Two principal methods are employed for the determination of CO concentration using iodine
pentoxide: a titrimetric method and a colorimetric method. The titrimetric method involves the
titration of the liberated iodine with a standardized sodium thiosulfate solution. The colorimetric
method often utilizes a proprietary indicator known as "Hoolamite," which is a mixture of iodine
pentoxide and fuming sulfuric acid on a granular pumice stone support.[3] This indicator
changes color upon exposure to carbon monoxide, providing a visual estimation of the gas
concentration.

Principle and Chemical Reactions
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The fundamental reaction governing the detection of carbon monoxide by iodine pentoxide is
the following redox reaction:

[205(s) + 5CO(g) — I2(s) + 5C0O2(g)[2]

In this reaction, iodine pentoxide is reduced to elemental iodine, while carbon monoxide is
oxidized to carbon dioxide. This reaction is stoichiometric and proceeds rapidly at room
temperature, making it suitable for analytical applications.[4]

For the titrimetric method, the liberated iodine is subsequently titrated with a standard solution
of sodium thiosulfate (Na2S203):

2Naz2S203(aq) + I2(aq) — Na2S40e(aq) + 2Nal(aq)[5]

The endpoint of the titration is typically detected using a starch indicator, which forms a deep
blue-black complex with iodine. The disappearance of this color indicates that all the iodine has
reacted.

Data Presentation

Table 1: Performance Characteristics of the lodine Pentoxide Titrimetric Method

Parameter Value Reference
Limit of Accuracy < 0.10 parts per 10,000 [6]
Optimal Temperature Range 140°C - 155°C [7]
Titrant Concentration N/200 Sodium Thiosulfate [6]
Indicator Starch Solution [8]

Table 2: Colorimetric Response of Hoolamite Indicator to Carbon Monoxide
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CO Concentration (%) Observed Color Change Reference

Positive indication (bluish-
0.07 or more [3]
green)

) ) Bluish-green to violet-brown to
Increasing Concentration black [3]
ac

Table 3: Potential Interferences and Mitigation

Interfering L
Effect Mitigation Reference
Substance

Acetylene, Alcohol,
Ammonia, Benzene,
Ether, Ethylene,

] Pass air sample
Gasoline, Hydrogen

) False positive test through activated [3]
Chloride, Hydrogen

Sulfide, Natural Gas
(with higher

members), Water

charcoal filter

_ Deterioration of Sealed glass tubes for
Moisture ] [3]
Hoolamite storage
Carbon dioxide,
Carbon tetrachloride,
Chlorine, Methane, ) )
No interference Not applicable [3]

Nitrogen peroxide,
Phosgene, Sulfur

dioxide

Experimental Protocols
Protocol 1: Quantitative Determination of Carbon
Monoxide by the lodine Pentoxide Titrimetric Method

1. Apparatus Setup:
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Assemble a gas train consisting of an air sampling inlet, an activated charcoal purification
tube to remove interferences, a U-tube containing granular iodine pentoxide, an absorption
bulb containing a known volume of potassium iodide (KI) solution (e.g., 10%), and a gas flow
meter.[6]

The U-tube with iodine pentoxide should be placed in a heating bath maintained at a
constant temperature between 140°C and 155°C to ensure the reaction proceeds efficiently.

[7]
. Sample Collection:

Draw a known volume of the air sample through the gas train at a calibrated flow rate. The
carbon monoxide in the air will react with the iodine pentoxide in the U-tube, liberating
iodine vapor.

The liberated iodine vapor is carried by the gas stream into the absorption bulb, where it
dissolves in the potassium iodide solution to form the triiodide ion (Is™).

. Titration:

Transfer the potassium iodide solution containing the dissolved iodine to an Erlenmeyer
flask.

Titrate the solution with a standardized solution of sodium thiosulfate (e.g., 0.005 N) until the
solution becomes a pale yellow color.[8]

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.[8]

Continue the titration with sodium thiosulfate, adding it dropwise, until the blue-black color
disappears completely, indicating the endpoint.[5][8]

. Calculation:
Calculate the moles of sodium thiosulfate used in the titration.

Using the stoichiometry of the reactions (2 moles of Na2=S20s react with 1 mole of I2),
calculate the moles of iodine liberated.
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e Using the stoichiometry of the primary reaction (1 mole of 1205 reacts with 5 moles of CO to
produce 1 mole of I2), calculate the moles of carbon monoxide in the air sample.

e Convert the moles of CO to a concentration in parts per million (ppm) or mg/m? based on the
volume of the air sample.

Protocol 2: Semi-Quantitative Determination of Carbon
Monoxide using the Hoolamite Colorimetric Method

1. Preparation of Hoolamite Indicator:

» Note: The preparation of Hoolamite involves fuming sulfuric acid and should be performed in
a well-ventilated fume hood with appropriate personal protective equipment.

e Impregnate granular pumice stone with a solution of iodine pentoxide and fuming sulfuric
acid. An analysis of one formulation of Hoolamite showed it to contain approximately 12.29%
iodine pentoxide and 51.89% fuming sulfuric acid on pumice granules.[3]

e Dry the impregnated granules carefully.
e For use, the Hoolamite is sealed in small glass tubes.[3]
2. Sample Collection and Analysis:

e The detector consists of a small glass tube containing the Hoolamite indicator and a rubber
hand bulb for drawing a specified volume of air through the tube.[3]

e An activated charcoal tube is placed upstream of the Hoolamite tube to remove any
interfering gases.[3]

e To perform a measurement, break the tips of a fresh Hoolamite tube.
¢ Insert the tube into the detector apparatus.

e Squeeze the hand bulb a specified number of times (e.g., 10 squeezes to deliver
approximately 350 + 50 cc of air) to draw the air sample through the indicator tube.[3]

3. Interpretation of Results:
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» Observe the color change in the Hoolamite indicator. The material changes from its original
white to bluish-green, then to violet-brown, and finally to black depending on the

concentration of carbon monoxide.[3]

o Compare the color change to a set of sealed glass tubes containing permanent color
standards corresponding to known concentrations of carbon monoxide.[3] This allows for a
semi-quantitative estimation of the CO concentration. Determinations can be made in less

than one minute.[3]

Mandatory Visualizations
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Caption: Chemical reaction pathway for CO detection.
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Caption: Experimental workflow for the titrimetric method.
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Caption: Logical relationship in CO measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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